Cas no 22844-19-5 (Damsinic acid)

• Product Name: Damsinic acid
• CAS No: 22844-19-5
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 278520
• Update Time: 2024-02-29

Damsinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Azuleneacetic acid,decahydro-3a,8-dimethyl-a-methylene-3-oxo-, (3aS,5R,8S,8aS)-
• 10aH-Ambros-11(13)-en-12-oic acid,4-oxo- (8CI)
• 5-Azuleneacetic acid, decahydro-3a,8-dimethyl-a-methylene-3-oxo-, [3aS-(3aa,5a,8a,8ab)]-
• Damsinic acid
• DAMCINIC ACID

• Inchi： 1S/C15H22O3/c1-9-4-5-11(10(2)14(17)18)8-15(3)12(9)6-7-13(15)16/h9,11-12H,2,4-8H2,1,3H3,(H,17,18)/t9-,11+,12-,15-/m0/s1
• InChI Key： CRXWIWHBLVNJSP-LIBKGXAOSA-N
• SMILES： O=C1CC[C@H]2[C@@H](C)CC[C@@H](C(=C)C(=O)O)C[C@@]21C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Topological Polar Surface Area: 54.4
• XLogP3: 2.542

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Pseudoguaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Pseudoguaianes